Cas no 2639429-92-6 (2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid
• CAS No: 2639429-92-6
• MF: C₁₇H₁₉ClN₂O₄S
• MW: 382.861762285233
• CID: 6291396
• PubChem ID: 165897969
• Update Time: 2025-05-23

2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid
• 2639429-92-6
• EN300-28229687
• 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid

• Inchi： 1S/C17H19ClN2O4S/c1-17(2,3)24-16(23)20(4)15-19-14(12(25-15)9-13(21)22)10-5-7-11(18)8-6-10/h5-8H,9H2,1-4H3,(H,21,22)
• InChI Key： VKZQFAWBCQWDSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CC(=O)O)SC(=N1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 382.0754060g/mol
• Monoisotopic Mass: 382.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid

2-(2-{[(Tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic Acid: A Comprehensive Overview

The compound 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid, identified by the CAS number 2639429-92-6, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a thiazole ring system substituted with a tert-butoxycarbonyl (Boc) group, a methyl amino group, and a 4-chlorophenyl moiety. The presence of these functional groups contributes to its unique chemical properties and biological interactions.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The Boc group in this compound plays a crucial role in protecting the amine during synthesis, making it an ideal intermediate for further chemical modifications. The methyl amino group enhances the molecule's ability to interact with biological targets, while the 4-chlorophenyl substituent introduces additional electronic and steric effects that can influence its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole core. The introduction of the Boc group is achieved through standard peptide coupling reactions, followed by the addition of the methyl amino group via reductive amination or similar methods. The incorporation of the 4-chlorophenyl group is often accomplished through nucleophilic substitution or coupling reactions, depending on the specific conditions used. These synthetic strategies have been optimized in recent years to improve yield and purity, making this compound more accessible for research purposes.

In terms of biological activity, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. The presence of the Boc group allows for controlled release of the active amine under physiological conditions, which could be advantageous in designing sustained-release drug delivery systems. Additionally, the 4-chlorophenyl substituent contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and reach intracellular targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. Molecular docking studies suggest that it has potential interactions with key enzymes involved in metabolic pathways, offering new avenues for therapeutic intervention. Furthermore, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for further optimization in drug discovery programs.

The application of this compound extends beyond pharmacology into materials science and catalysis. Its unique electronic properties make it a candidate for use as a ligand in transition metal-catalyzed reactions or as a component in supramolecular assemblies. Recent research has explored its potential as a chelating agent in organometallic complexes, where it exhibits enhanced stability and selectivity compared to traditional ligands.

In conclusion, 2-(2-{[(tert-butoxy)carbonyl](methyl)amino}-4-(4-chlorophenyl)-1,3-thiazol-5-yl)acetic acid represents a versatile platform for exploring new chemical entities with diverse applications. Its modular structure allows for easy modification to tailor its properties for specific uses, while its promising biological activity positions it as a valuable tool in contemporary research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.